Cas no 18841-58-2 (1-Propanone,1-(4-octylphenyl)-3-(1-piperidinyl)-)
18841-58-2 structure
Product Name:1-Propanone,1-(4-octylphenyl)-3-(1-piperidinyl)-
CAS No:18841-58-2
MF:C22H35NO
MW:329.519406557083
CID:164155
PubChem ID:197970
Update Time:2025-04-19
1-Propanone,1-(4-octylphenyl)-3-(1-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,1-(4-octylphenyl)-3-(1-piperidinyl)-
- 1-(4-octylphenyl)-3-piperidin-1-ylpropan-1-one
- 1-(4-octyl-phenyl)-3-piperidin-1-yl-propan-1-one
- 1-Octyl-4-(3-piperidino-propionyl)-benzol
- 3-Piperidino-1-(p-octylphenyl)-1-propanon
- Pipoctanone
- Pipoctanone [INN]
- UNII-24N16QE4S0
- 4'-Octyl-β-piperidinopropiophenone
- DTXSID40172194
- 4'-Octyl-3-piperidinopropiophenone.
- NS00123993
- Q27253862
- SCHEMBL2109349
- CHEMBL2106960
- 18841-58-2
- 4'-Octyl-3-piperidinopropiophenone
- 24N16QE4S0
-
- Inchi： 1S/C22H35NO/c1-2-3-4-5-6-8-11-20-12-14-21(15-13-20)22(24)16-19-23-17-9-7-10-18-23/h12-15H,2-11,16-19H2,1H3
- InChI Key： ODUILFNOMMYWTO-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)CCCCCCCC)CCN1CCCCC1
Computed Properties
- Exact Mass: 329.27200
- Monoisotopic Mass: 329.272
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 11
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: 6.5
- Topological Polar Surface Area: 20.3A^2
Experimental Properties
- Density: 0.961
- Boiling Point: 458.6°Cat760mmHg
- Flash Point: 159.2°C
- Refractive Index: 1.512
- PSA: 20.31000
- LogP: 5.58620
1-Propanone,1-(4-octylphenyl)-3-(1-piperidinyl)- Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Propanone,1-(4-octylphenyl)-3-(1-piperidinyl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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